Cas no 1251003-17-4 (4H,5H,6H,7H,8H-1,2,3triazolo1,5-a1,4diazepine)

• Product Name: 4H,5H,6H,7H,8H-1,2,3triazolo1,5-a1,4diazepine
• CAS No: 1251003-17-4
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 5158161
• PubChem ID: 86775258
• Update Time: 2025-07-18

4H,5H,6H,7H,8H-1,2,3triazolo1,5-a1,4diazepine Chemical and Physical Properties

Names and Identifiers

• 4H,5H,6H,7H,8H-[1,2,3]Triazolo[1,5-a][1,4]diazepine
• 4H-[1,2,3]Triazolo[1,5-a][1,4]diazepine, 5,6,7,8-tetrahydro-
• 4H,5H,6H,7H,8H-1,2,3triazolo1,5-a1,4diazepine

• Inchi： 1S/C6H10N4/c1-2-7-4-6-5-8-9-10(6)3-1/h5,7H,1-4H2
• InChI Key： LLFGXZAZFFCZBM-UHFFFAOYSA-N
• SMILES： N12C(=CN=N1)CNCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• XLogP3: -0.8
• Topological Polar Surface Area: 42.7

Additional information on 4H,5H,6H,7H,8H-1,2,3triazolo1,5-a1,4diazepine

Recent Advances in the Study of 4H,5H,6H,7H,8H-1,2,3triazolo1,5-a1,4diazepine (CAS: 1251003-17-4): A Comprehensive Research Brief

The compound 4H,5H,6H,7H,8H-1,2,3triazolo1,5-a1,4diazepine (CAS: 1251003-17-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile scaffold for the development of novel pharmacophores, particularly in the context of central nervous system (CNS) disorders and oncology.

One of the most notable advancements in the study of 4H,5H,6H,7H,8H-1,2,3triazolo1,5-a1,4diazepine is its synthesis via efficient and scalable methodologies. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis approach that significantly improved yield and purity, making it more accessible for further pharmacological evaluation. The study emphasized the compound's stability under physiological conditions, which is a critical factor for its potential as a drug candidate. Additionally, computational modeling studies have provided insights into its binding affinity for various biological targets, including GABA receptors and kinases, suggesting a broad spectrum of therapeutic applications.

In terms of biological activity, preclinical studies have demonstrated the compound's efficacy in modulating neurotransmitter systems. For instance, a recent in vitro study revealed its potent inhibitory effects on GABA_A receptors, which could pave the way for its use in anxiety and epilepsy treatments. Furthermore, preliminary in vivo data from animal models have shown promising results in reducing tumor growth, particularly in glioblastoma multiforme, when used in combination with existing chemotherapeutic agents. These findings underscore the compound's dual potential as both a CNS-active agent and an anticancer drug.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4H,5H,6H,7H,8H-1,2,3triazolo1,5-a1,4diazepine. Recent pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are underway to develop derivatives with improved drug-like properties, as highlighted in a 2024 review article in Bioorganic & Medicinal Chemistry Letters.

In conclusion, 4H,5H,6H,7H,8H-1,2,3triazolo1,5-a1,4diazepine (CAS: 1251003-17-4) represents a promising scaffold for the development of novel therapeutics, with applications spanning CNS disorders and oncology. Ongoing research is expected to further elucidate its mechanism of action and optimize its pharmacological profile, bringing it closer to clinical trials. This brief underscores the importance of continued investment in the study of this compound, as it holds significant potential to address unmet medical needs.